Cas no 1119407-35-0 (Methyl 4-[(pyrrolidine-1-sulfonyl)methyl]benzoate)

• Product Name: Methyl 4-[(pyrrolidine-1-sulfonyl)methyl]benzoate
• CAS No: 1119407-35-0
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• CID: 4572228
• Update Time: 2025-05-24

Methyl 4-[(pyrrolidine-1-sulfonyl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[(pyrrolidine-1-sulfonyl)methyl]benzoate
• Benzoic acid, 4-[(1-pyrrolidinylsulfonyl)methyl]-, methyl ester

• Inchi： 1S/C13H17NO4S/c1-18-13(15)12-6-4-11(5-7-12)10-19(16,17)14-8-2-3-9-14/h4-7H,2-3,8-10H2,1H3
• InChI Key： MCJNVETYYAJFEL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CS(N2CCCC2)(=O)=O)C=C1

Additional information on Methyl 4-[(pyrrolidine-1-sulfonyl)methyl]benzoate

Methyl 4-[(pyrrolidine-1-sulfonyl)methyl]benzoate (CAS No. 1119407-35-0): A Comprehensive Overview

Methyl 4-[(pyrrolidine-1-sulfonyl)methyl]benzoate, identified by its CAS number 1119407-35-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoate derivatives, characterized by the presence of a benzoic acid moiety linked to a pyrrolidine-1-sulfonyl group. The structural features of this molecule make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The< strong>pyrrolidine-1-sulfonyl moiety in Methyl 4-[(pyrrolidine-1-sulfonyl)methyl]benzoate introduces a unique set of pharmacological properties that have been extensively studied in recent years. Pyrrolidine derivatives are known for their versatility in drug design, often serving as key structural elements in molecules targeting neurological and cardiovascular disorders. The sulfonyl group further enhances the compound's potential by contributing to its solubility and binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of benzoate derivatives in the development of drugs with enhanced efficacy and reduced side effects. The benzoate group in Methyl 4-[(pyrrolidine-1-sulfonyl)methyl]benzoate not only provides stability to the molecule but also facilitates interactions with biological receptors. This dual functionality has made it a focal point for researchers exploring new therapeutic pathways.

In the realm of academic research, Methyl 4-[(pyrrolidine-1-sulfonyl)methyl]benzoate has been investigated for its potential role in modulating enzymatic activities and signal transduction pathways. Studies have shown that this compound can interact with various enzymes, including those involved in inflammation and pain management. The ability to modulate these pathways makes it a promising candidate for further development into therapeutic agents.

The compound's structural similarity to known bioactive molecules has also sparked interest in its potential applications as a scaffold for drug discovery. By modifying the< strong>pyrrolidine-1-sulfonyl and benzoate moieties, researchers can generate libraries of derivatives with tailored pharmacological properties. This approach has been successfully employed in high-throughput screening campaigns to identify novel compounds with therapeutic potential.

One of the most intriguing aspects of Methyl 4-[(pyrrolidine-1-sulfonyl)methyl]benzoate is its interaction with biological targets at the molecular level. The compound's ability to bind to specific receptors and enzymes suggests that it could be used to develop targeted therapies for diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. Ongoing research is focused on elucidating the detailed mechanisms of action through which this compound exerts its effects.

The synthesis of Methyl 4-[(pyrrolidine-1-sulfonyl)methyl]benzoate involves multi-step organic reactions that highlight the compound's synthetic complexity. The process typically begins with the functionalization of benzoyl chloride, followed by nucleophilic substitution with a pyrrolidine derivative. The introduction of the sulfonyl group is achieved through sulfonation reactions, which require careful control of reaction conditions to ensure high yield and purity.

The chemical properties of Methyl 4-[(pyrrolidine-1-sulfonyl)methyl]benzoate make it an attractive candidate for further exploration in various fields. Its solubility profile, thermal stability, and reactivity profile are all favorable for pharmaceutical applications. Additionally, its compatibility with modern synthetic techniques allows for easy modification and optimization, making it a versatile tool for drug discovery.

In conclusion, Methyl 4-[(pyrrolidine-1-sulfonyl)methyl]benzoate (CAS No. 1119407-35-0) represents a significant advancement in the field of chemical and pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable asset for researchers developing new therapeutic agents. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.